2-amino-N-cyclopropyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-cyclopropyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C14H20N2OS/c1-2-8-3-6-10-11(7-8)18-13(15)12(10)14(17)16-9-4-5-9/h8-9H,2-7,15H2,1H3,(H,16,17)
• InChI Key: AXFSSFJVDOIFRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)NC3CC3)N
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

2-Amino-N-cyclopropyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound with the molecular formula C14H20N2OS and a molecular weight of 264.39. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CCC1CCC2=C(C1)SC(=C2C(=O)NC3CC3)N. This notation provides a way to represent the structure using ASCII strings.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 264.39 and a molecular formula of C14H20N2OS. More detailed physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current literature.

Scientific Research Applications

Azomethine Derivatives Synthesis

Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are studied for their potential biological activity. These derivatives are precursors for compounds with various pharmacological properties, including cytostatic effects. Research in this area involves optimization of synthesis methods and analysis of the structure-activity relationship, which is crucial for medical chemistry and pharmaceutical science. The synthesized compounds show promise in cytostatic, antitubercular, and anti-inflammatory activities. The research demonstrates the potential for these derivatives in the development of new pharmaceutical substances (Chiriapkin, Kodonidi & Larsky, 2021).

Biological Activity and Structural Analysis

Studies on thiophene-3-carboxamide derivatives, closely related to 2-amino-N-cyclopropyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, reveal their antibacterial and antifungal activities. The molecular structure of these compounds includes significant intramolecular interactions that influence their biological activity. This research contributes to the understanding of how structural elements of these compounds relate to their antibacterial and antifungal properties (Vasu et al., 2005).

Antimicrobial and Anti-inflammatory Agents

Further research in this domain involves the synthesis of Schiff bases from ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, exhibiting significant antibacterial, antifungal, and anti-inflammatory activities. These findings suggest a potential application in developing new antimicrobial and anti-inflammatory agents (Narayana, Ashalatha, Raj & Kumari, 2006).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with all chemicals, it should be handled with appropriate safety measures. It is intended for research use only and is not intended for diagnostic or therapeutic use.